
Technical Monograph: 4-Bromomorpholine
Hydrobromide Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Morpholine, hydrobromide

CAS No.: 6377-82-8

Cat. No.: B1662019

Get Quote

Executive Summary & Disambiguation
In the context of pharmaceutical synthesis, the term "4-bromomorpholine hydrobromide" is

often a source of confusion due to overlapping nomenclature conventions (IUPAC vs. common

usage). It typically refers to one of two distinct chemical classes depending on the intended

reaction:

The Alkylating Agent (Most Common):4-(2-Bromoethyl)morpholine Hydrobromide.[1] This is

the standard reagent used to introduce a morpholine-ethyl solubilizing tail into drug scaffolds

(e.g., kinase inhibitors).

The Brominating Agent:Morpholinium Tribromide (Morpholine Hydrobromide Perbromide).

This is a source of electrophilic bromine, often conflated with "N-bromomorpholine

hydrobromide."

This guide primarily focuses on the alkylating agent (4-(2-Bromoethyl)morpholine HBr) as it is

the stable "hydrobromide derivative" most critical to medicinal chemistry "linker" strategies.
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Nomenclature & Synonyms
The following table consolidates the accepted synonyms for the primary reagent and its closest

analogs.

Table 1: Chemical Identity & Synonyms
Compound
Class

Primary Name
Common
Synonyms

CAS Number Function

Primary Target

4-(2-

Bromoethyl)morp

holine

Hydrobromide

[1][2][3] • N-(2-

Bromoethyl)morp

holine HBr• 1-

Bromo-2-

morpholinoethan

e HBr• 4-(2-

Bromoethyl)morp

holinium bromide

42802-94-8

Alkylation

(Introduction of

morpholinoethyl

group)

Free Base

4-(2-

Bromoethyl)morp

holine

• N-(2-

Bromoethyl)morp

holine• 2-

Morpholinoethyl

bromide

1502-10-1

Alkylation

(Unstable,

cyclizes to

aziridinium)

Analog

4-(3-

Bromopropyl)mor

pholine

Hydrobromide

• N-(3-

Bromopropyl)mor

pholine HBr• 3-

Morpholinopropyl

bromide HBr

59269-56-0
Alkylation (Propyl

linker variant)

Reagent
Morpholinium

Tribromide

• Morpholine

Hydrobromide

Perbromide•

Morpholine

HBr[1][2][4] · Br₂

29706-52-4

Bromination

(Electrophilic Br

source)
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The Aziridinium Intermediate (The "Mustard"
Mechanism)
The utility of 4-(2-Bromoethyl)morpholine hydrobromide lies in its ability to act as a potent

electrophile. However, it does not react via a simple

displacement of the bromide.

Upon neutralization of the HBr salt (using a base like

or

), the free amine undergoes an intramolecular cyclization to form a highly reactive aziridinium
ion. This strained 3-membered ring is the actual electrophilic species that is attacked by the
nucleophile (e.g., a phenol or amine on the drug scaffold).

Why this matters: The reaction rate is independent of the nucleophile concentration (first-

order kinetics relative to the aziridinium formation). This mechanism also explains the

vesicant (blistering) safety profile of the free base.

Visualization: Nomenclature & Reactivity Logic
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Figure 1: Activation pathway of 4-(2-Bromoethyl)morpholine HBr. The salt must be neutralized

to form the reactive aziridinium intermediate.
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The following protocols are designed for high reproducibility and safety, acknowledging the

vesicant nature of the intermediate.

Protocol A: Synthesis of Morpholino-Ethyl Ethers
(Phenol Alkylation)
Application: Installing a solubility-enhancing tail on a phenolic drug intermediate.

Reagents:

Target Phenol (1.0 equiv)

4-(2-Bromoethyl)morpholine Hydrobromide (1.2 – 1.5 equiv)

Cesium Carbonate (

) (2.5 equiv) or Potassium Carbonate (

) (3.0 equiv)

Solvent: DMF (Dimethylformamide) or Acetonitrile (

)

Methodology:

Preparation: Charge the reaction vessel with the Target Phenol and anhydrous DMF (0.1 M

concentration).

Base Addition: Add

in a single portion. Stir for 15 minutes at Room Temperature (RT) to generate the phenoxide
anion.

Reagent Addition: Add 4-(2-Bromoethyl)morpholine Hydrobromide as a solid.

Note: Adding the salt directly is safer than generating the free base separately, as the base

in the reaction will generate the active species in situ.
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Reaction: Heat the mixture to 60–80°C. Monitor by LC-MS.

Mechanistic Check: The HBr salt is neutralized by the excess carbonate, cyclizes to the

aziridinium, and is trapped by the phenoxide.

Workup:

Cool to RT. Dilute with water (5x reaction volume).

Extract with Ethyl Acetate (EtOAc) or DCM.

Wash organic layer with brine to remove residual DMF.

Dry over

and concentrate.

Protocol B: Handling & Stability Check
Hygroscopicity: The HBr salt is hygroscopic. If the solid appears "clumpy" or wet, it has

absorbed water, which will hydrolyze the aziridinium intermediate to the alcohol (4-(2-

hydroxyethyl)morpholine), rendering it inactive.

Drying: Recrystallize from Ethanol/Ether or dry under high vacuum over

before use if stoichiometry is critical.

Safety & Toxicology (Crucial)
Researchers must treat 4-(2-Bromoethyl)morpholine (the free base) as a Nitrogen Mustard

analog.

Vesicant Hazard: The aziridinium ion can alkylate DNA and proteins. Direct contact with the

free base liquid causes severe skin blistering and respiratory damage.

Salt Safety: The Hydrobromide salt is significantly safer to handle than the free liquid but is

still a severe irritant (H315, H319, H335).
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Decontamination: Spills should be treated with a dilute solution of sodium thiosulfate (to

quench electrophiles) or dilute acid (to protonate the amine and prevent aziridinium

formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662019/docs#technical-monograph-4-
bromomorpholine-hydrobromide-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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